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Compound of Interest

Compound Name: Phellopterin

Cat. No.: B192084

For Researchers, Scientists, and Drug Development Professionals

Phellopterin is a naturally occurring furanocoumarin found in various plants, including those of
the Angelica and Rutaceae families.[1][2] It has garnered significant interest in the scientific
community for its potential therapeutic effects, particularly its anti-inflammatory properties.[1][3]
This technical guide provides a comprehensive overview of the core physicochemical

properties and solubility of phellopterin, essential data for its application in research and drug
development.

Physicochemical Properties

Phellopterin is characterized as an off-white to light yellow solid.[1] A detailed summary of its

key physicochemical properties is presented below, providing a foundational understanding of
its chemical identity and behavior.
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Property Value Source(s)

4-methoxy-9-(3-methylbut-2-

IUPAC Name enoxy)furo[3,2-g]chromen-7-
one
Molecular Formula C17H160s
Molecular Weight 300.31 g/mol
Exact Mass 300.099
CAS Number 2543-94-4
Off-white to light yellow solid
Appearance
powder
Melting Point 102-103°C
- ) 480.4 + 45.0 °C at 760 mmHg
Boiling Point )
(Predicted)
Density 1.2+0.1 g/cm3
logP (Octanol/Water) 4.19/ 3.893 (Calculated)

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 4

CC(=CCOC1=C2C(=C(C3=C1
OC(=0)C=C3)0C)C=C02)C

Canonical SMILES

BMLZFLQMBMYVHG-
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Solubility Profile

The solubility of a compound is a critical parameter for its formulation and delivery.
Phellopterin is practically insoluble in water and is soluble in several organic solvents.
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Solvent/System Solubility Source(s)
Water Practically insoluble

log10WS (mol/L) -13.74 (Calculated)

DMSO Soluble

Acetonitrile Soluble

Chloroform Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Acetone Soluble

10% DMSO + 90% Corn QOil = 2.5 mg/mL (8.32 mM)

Experimental Protocols

Detailed experimental protocols for determining the specific physicochemical properties of
phellopterin are not extensively available in the provided search results. However,
standardized methods are routinely employed for such characterizations.

1. Determination of Equilibrium Solubility (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium
solubility of a compound.

o Preparation of Saturated Solution: An excess amount of solid phellopterin is added to a
known volume of the desired solvent (e.g., water, ethanol, DMSO) in a sealed container.

» Equilibration: The container is agitated at a constant temperature for an extended period
(typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and
undissolved solid.

o Phase Separation: After equilibration, the undissolved solid is separated from the saturated
solution. This is commonly achieved through centrifugation followed by filtration using a
chemically inert filter (e.g., PTFE syringe filter).
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e Quantification: The concentration of phellopterin in the clear filtrate is determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or
UV-Vis spectroscopy. A calibration curve with standard solutions of known concentrations is
used for accurate quantification.

o Data Reporting: Solubility is reported in units of mass per volume (e.g., mg/mL) or molarity
(mol/L) at the specified temperature.

2. Spectral Analysis

o UV-Visible Spectroscopy: UV-Vis spectra are recorded on a spectrophotometer.
Phellopterin dissolved in a suitable solvent (e.g., methanol, chloroform) is placed in a
cuvette, and the absorbance is measured across a range of wavelengths (typically 200-800
nm). In methanol, phellopterin exhibits absorption maxima at approximately 222, 248, 268,
and 312 nm.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded
on an NMR spectrometer using a deuterated solvent like CDCIs or DMSO-de. These spectra
provide detailed information about the molecular structure of phellopterin.

Visualizations

Phellopterin's Anti-Inflammatory Signaling Pathway

Phellopterin has been shown to exert anti-inflammatory effects by modulating several key
signaling pathways. It can reduce the expression of Vascular Cell Adhesion Molecule-1 (VCAM-
1) induced by Tumor Necrosis Factor-alpha (TNF-a) through the regulation of the Akt and
Protein Kinase C (PKC) pathways. Additionally, its therapeutic benefits in wound healing are
linked to the upregulation of Sirtuin 1 (SIRT1) and downregulation of Intercellular Adhesion
Molecule-1 (ICAM-1).
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Caption: Phellopterin's anti-inflammatory signaling cascade.
Generalized Workflow for Solubility Determination

The following diagram illustrates the standard experimental workflow for determining the
equilibrium solubility of a compound using the shake-flask method.
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Caption: Generalized workflow for the shake-flask solubility method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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